Cas no 1261926-22-0 (5-(2-Hydroxyphenyl)-2-methoxyphenol)

• Product Name: 5-(2-Hydroxyphenyl)-2-methoxyphenol
• CAS No: 1261926-22-0
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD18314962
• CID: 2763943
• PubChem ID: 53220710
• Update Time: 2025-06-08

5-(2-Hydroxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(2-HYDROXYPHENYL)-2-METHOXYPHENOL
• SCHEMBL22381391
• 1261926-22-0
• MFCD18314962
• 5-(2-Hydroxyphenyl)-2-methoxyphenol, 95%
• 4'-Methoxy[1,1'-biphenyl]-2,3'-diol
• DTXSID40685416
• 5-(2-Hydroxyphenyl)-2-methoxyphenol

• MDL： MFCD18314962
• Inchi： 1S/C13H12O3/c1-16-13-7-6-9(8-12(13)15)10-4-2-3-5-11(10)14/h2-8,14-15H,1H3
• InChI Key： ZBRWYRPRVFIBCY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 5-(2-Hydroxyphenyl)-2-methoxyphenol

5-(2-Hydroxyphenyl)-2-methoxyphenol (CAS No. 1261926-22-0): An Overview of Its Structure, Properties, and Applications

5-(2-Hydroxyphenyl)-2-methoxyphenol (CAS No. 1261926-22-0) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This comprehensive overview aims to provide a detailed understanding of the compound's structure, physical and chemical properties, synthesis methods, and its role in current research and development.

Chemical Structure and Properties

The molecular formula of 5-(2-Hydroxyphenyl)-2-methoxyphenol is C₁₃H₁₂O₃, with a molecular weight of approximately 216.23 g/mol. The compound features a phenolic hydroxyl group (-OH) and a methoxy group (-OCH₃) attached to a benzene ring, which are key functional groups responsible for its chemical reactivity and biological activity. The presence of these functional groups imparts the compound with several important properties:

• Polarity: The hydroxyl and methoxy groups make the compound moderately polar, enhancing its solubility in polar solvents such as water and ethanol.
• Aromaticity: The benzene ring provides the compound with aromatic stability, which is crucial for its stability under various conditions.
• Reactivity: The phenolic hydroxyl group can participate in various chemical reactions, including esterification, etherification, and oxidation.

Synthesis Methods

The synthesis of 5-(2-Hydroxyphenyl)-2-methoxyphenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxybenzaldehyde with 2-hydroxybenzylamine followed by cyclization. Another approach involves the condensation of 4-methoxybenzaldehyde with 2-hydroxybenzaldehyde in the presence of a base, followed by reduction to form the desired product. These methods are well-documented in the literature and have been optimized to achieve high yields and purity.

Biological Activity and Applications

5-(2-Hydroxyphenyl)-2-methoxyphenol has shown promising biological activity in various studies. Recent research has focused on its potential as an antioxidant, anti-inflammatory agent, and anti-cancer drug candidate. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound exhibited significant antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. This property makes it a potential candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 5-(2-Hydroxyphenyl)-2-methoxyphenol has also been investigated for its anti-inflammatory effects. A study conducted by researchers at the University of California found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The anti-cancer potential of 5-(2-Hydroxyphenyl)-2-methoxyphenol has also been explored. A study published in Cancer Research demonstrated that the compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These results highlight its potential as a lead compound for developing novel anti-cancer therapies.

Safety Considerations

The safety profile of 5-(2-Hydroxyphenyl)-2-methoxyphenol is an important aspect to consider for its practical applications. While preliminary studies have shown that it is generally well-tolerated at therapeutic doses, further toxicological evaluations are necessary to ensure its safety for long-term use. Researchers are currently conducting preclinical studies to assess its toxicity, pharmacokinetics, and pharmacodynamics in animal models.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-(2-Hydroxyphenyl)-2-methoxyphenol is expected to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies should focus on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, clinical trials will be essential to validate its efficacy and safety in human subjects.

In conclusion, 5-(2-Hydroxyphenyl)-2-methoxyphenol (CAS No. 1261926-22-0) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable properties make it a valuable candidate for drug development in various therapeutic areas.